Cas no 10427-24-4 (3-Amino-estra-1,3,5(10)-trien-17β-ol)

• Product Name: 3-Amino-estra-1,3,5(10)-trien-17β-ol
• CAS No: 10427-24-4
• Molecular Formula: C₁₈H₂₅NO
• Molecular Weight: 271.39700
• CID: 211238
• PubChem ID: 259884

3-Amino-estra-1,3,5(10)-trien-17β-ol Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-ol,3-amino-, (17b)-(9CI)
• 3-Aminoestratrien-17beta-ol
• 3-amino-17??-hydroxyandrost-1,3,5(10)-triene
• 3-amino-estra-1,3,5(10)-trien-17??-ol
• 3-Amino-oestra-1,3,5(10)-trien-17??-ol
• 3-Amino-estra-1,3,5(10)-trien-17beta-ol
• CHEMBL1627933
• NSC90608
• (8R,9S,13S,14S,17S)-3-amino-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-ol
• 10427-24-4
• NSC-90608

• InChIKey： ZPGJDCAXHNQWAN-ZBRFXRBCSA-N
• Inchi： InChI=1S/C18H25NO/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,20H,2,4,6-9,19H2,1H3/t14-,15-,16+,17+,18+/m1/s1
• SMILES： NC1=CC2CC[C@H]3[C@@H]4CC[C@H](O)[C@@]4(C)CC[C@@H]3C=2C=C1

Computed Properties

• Exact Mass: 271.19400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 271.193614421g/mol
• Heavy Atom Count: 20
• Complexity: 384
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• LogP: 4.06700
• PSA: 46.25000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids